Cas no 5571-91-5 (Ethanesulfonic acid,2-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]- (9CI))

• Product Name: Ethanesulfonic acid,2-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]- (9CI)
• CAS No: 5571-91-5
• MF: C₂₆H₄₅NO₆S
• MW: 499.703607320786
• CID: 371964
• PubChem ID: 6453237
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]- (9CI)
• 2-[[(4R)-4-[(5S,7R,10S,12S,13R,17R)-7,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• tauro-7,12-dihydroxycholanic acid
• 7,12-Dihydroxy-N-(2-sulfoethyl)cholan-24-imidic acid
• 5571-91-5
• Tauro-7alpha,12alpha-dihydroxy-5beta-cholanic acid
• DTXSID40971083
• Ethanesulfonic acid, 2-(((5beta,7alpha,12alpha)-7,12-dihydroxy-24-oxocholan-24-yl)amino)-

• Inchi： 1S/C26H45NO6S/c1-16(7-10-23(30)27-12-13-34(31,32)33)18-8-9-19-24-20(15-22(29)26(18,19)3)25(2)11-5-4-6-17(25)14-21(24)28/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17+,18-,19?,20?,21?,22+,24?,25+,26-/m1/s1
• InChI Key： BMWSFHZBPQDIQC-IKKFHNISSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CCC2C3C(C[C@@H]4CCCC[C@]4(C)C3C[C@@H]([C@@]21C)O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 499.29695
• Monoisotopic Mass: 499.29675933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 123.93